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Compound of Interest

Compound Name: Lead bis(5-oxo-L-prolinate)

CAS No.: 85392-77-4

Cat. No.: B12642113

Get Quote

Executive Summary
The interaction between Lead(II) and 5-oxo-L-proline (Pyroglutamic acid, PCA) is of significant

interest in toxicological chelation studies and structural biology. While Lead(II) typically exhibits

a coordination number of 6–8 with a hemidirected lone pair, 5-oxo-L-proline acts as a

monodentate or bidentate ligand via its carboxylate and amide oxygen atoms.

This guide provides a definitive workflow to determining the stoichiometric mixing ratio.

Theoretical modeling suggests a 1:2 metal-to-ligand ratio (

) for the neutral complex, but solution-phase speciation is pH-dependent. The protocols below
isolate these species using Potentiometric Titration (for stability constants) and Job’s Method
(for optical stoichiometry), culminating in Solid-State Synthesis.

Chemical Context & Theoretical Grounding
The Ligand: 5-oxo-L-proline[1][2][3][4]
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Structure: A lactam derivative of glutamic acid.

pKa: ~3.32 (Carboxylic acid).

Binding Mode: At physiological pH (>4.0), the carboxylate is deprotonated (

). The amide nitrogen is not basic; however, the amide oxygen can participate in chelation,
potentially forming a 5-membered chelate ring with the carboxylate, enhancing stability.

The Metal: Lead(II)[5][6][7]
Hydrolysis Risk:

begins to form polynuclear hydroxides (e.g.,

) above pH 6.0.

Coordination: "Soft" acid character but binds strongly to oxygen donors (hard bases) like

carboxylates.

Stoichiometric Target: To neutralize the

charge with the monoanionic

, the thermodynamic product is Lead(II) bis(5-oxo-L-prolinate).

Reaction Logic
Protocol A: Potentiometric Determination
(Quantitative)
Purpose: To define the precise stability constants (

) and speciation distribution across pH. This is the "Gold Standard" for invisible complexes.

Materials
Lead(II) Perchlorate (

): Preferred over nitrate/chloride to minimize competing anion complexation.
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5-oxo-L-proline: High purity (>99%).

Ionic Strength Adjuster: 0.1 M

.

Titrant: Carbonate-free 0.1 M NaOH.

Apparatus: Automatic titrator (e.g., Mettler Toledo or Metrohm) with a glass electrode.

Step-by-Step Workflow
Calibration: Calibrate the electrode using standard buffers (pH 4.01, 7.00) and verify with a

standard acid solution to determine the exact

of the system.

Solution Preparation:

Cell A (Ligand Only): 2 mM 5-oxo-L-proline in 0.1 M

.

Cell B (Metal + Ligand): 1 mM

+ 4 mM 5-oxo-L-proline (1:4 ratio) in 0.1 M

. Note: Excess ligand prevents early precipitation of Lead Hydroxide.

Titration:

Titrate both solutions with 0.1 M NaOH at 25°C under

atmosphere (to exclude

).

Record pH vs. Volume of NaOH added.

Data Analysis:
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Use Hyperquad or PSEQUAD software to fit the titration curves.

Subtract the "Ligand Only" curve from the "Complex" curve to isolate the protons released

due to metal binding.

Validation Criteria: The fit standard deviation (

) must be < 0.05 pH units.

Protocol B: Job’s Method of Continuous Variation
(Qualitative)
Purpose: To visually confirm the dominant stoichiometry (1:1 vs 1:2) in solution using UV-Vis

spectroscopy.

Materials
Stock A: 5 mM

(buffered at pH 5.0 using MES buffer to prevent hydrolysis).

Stock B: 5 mM 5-oxo-L-proline (buffered at pH 5.0).

Detection: UV-Vis Spectrophotometer (scan 200–350 nm).

Step-by-Step Workflow
Mixing Series: Prepare 11 vials with varying mole fractions (

) while keeping total concentration (

) constant at 5 mM.

Example: Vial 1 (0:10), Vial 2 (1:9) ... Vial 6 (5:5) ... Vial 11 (10:0).

Measurement:

Measure Absorbance (
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) at

(typically near 210-230 nm for carboxylate-Pb charge transfer).

Correction: Measure absorbance of pure metal and pure ligand at these concentrations to

subtract background (

).

Plotting:

Plot

vs. Mole Fraction of Metal (

).

Interpretation:

Peak at

: Indicates 1:1 complex (

).

Peak at

: Indicates 1:2 complex (

).

Note: At pH 5.0, you will likely observe a broad maximum shifting toward 0.33, confirming the

formation of the bis-complex.

Protocol C: Solid-State Synthesis (Isolation)
Purpose: To isolate the stoichiometric salt for crystallographic or elemental analysis.

Protocol
Dissolution: Dissolve 10 mmol (1.29 g) of 5-oxo-L-proline in 20 mL deionized water.
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Neutralization: Add 5 mmol (1.11 g) of Lead(II) Oxide (

) powder directly to the acid solution.

Reasoning: Using

avoids introducing counter-anions like nitrate or chloride. The reaction is:

.

Reflux: Heat gently at 60°C with stirring for 2 hours until the yellow

dissolves and the solution becomes clear/colorless.

Crystallization: Filter any unreacted solids. Allow the filtrate to evaporate slowly at room

temperature.

Characterization:

Elemental Analysis (CHN): Calculate theoretical % for

.

IR Spectroscopy: Look for the shift in the carboxylate stretch (

) from ~1700 cm⁻¹ (free acid) to ~1590 cm⁻¹ (coordinated metal-carboxylate).

Visualization of Pathways
The following diagram illustrates the speciation logic and the experimental decision tree.
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Start: Pb(II) + 5-oxo-L-proline

pH Check
(Critical Step)

pH < 4.0
Ligand Protonated (HL)

Weak Binding

Low pH

pH 4.5 - 6.0
Ligand Deprotonated (L-)

Optimal Binding

Target Range

pH > 7.0
Pb(OH)2 Precipitation

Avoid Area

High pH

Protocol B: Job's Method
(Solution Stoichiometry)

Protocol A: Potentiometry
(Stability Constants)

Protocol C: Synthesis
(Solid State PbL2)

Result: 1:1 Species
[Pb(PCA)]+

XM = 0.5

Result: 1:2 Species
Pb(PCA)2

XM = 0.33 Thermodynamic Product

Click to download full resolution via product page

Figure 1: Decision matrix for determining Lead(II) stoichiometry based on pH conditions and

experimental goals.

Data Summary & Stoichiometric Tables
The following table summarizes the expected stoichiometric ratios based on homologous

Lead(II) amino acid complexes (e.g., Proline).
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Species
Stoichiometry
(M:L)

pH Range of
Stability

Charge
Detection
Method

Free Metal 1:0 < 3.0 +2
ISE /

Potentiometry

Mono-Complex
1:1 (

)
3.0 – 5.0 +1

Job's Method

(Peak 0.5)

Bis-Complex
1:2 (

)
5.0 – 7.5 0

Isolation /

Precipitation

Hydroxide N/A > 7.5 Neutral
Turbidity

(Precipitate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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